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Compound of Interest

Compound Name: 2,3-Dimethylheptane

Cat. No.: B1293410 Get Quote

Introduction
In the field of hydrocarbon analysis, particularly in the petroleum and chemical industries,

accurate quantification of individual components within complex mixtures is paramount for

quality control, process optimization, and regulatory compliance. The use of a reliable internal

standard is a cornerstone of precise chromatographic analysis. 2,3-Dimethylheptane, a

branched-chain alkane, serves as an excellent reference standard for the quantitative analysis

of hydrocarbons by gas chromatography (GC). Its chemical inertness, volatility, and structural

similarity to many gasoline and fuel components make it an ideal candidate for an internal

standard.[1][2]

These application notes provide a comprehensive overview of the use of 2,3-dimethylheptane
as a reference standard, including its physicochemical properties, detailed experimental

protocols for its use as an internal standard in GC analysis, and data presentation guidelines.

Physicochemical Properties of 2,3-Dimethylheptane
A thorough understanding of the physical and chemical properties of a reference standard is

crucial for its proper application. 2,3-Dimethylheptane is a colorless liquid with the following

key characteristics:
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Property Value Reference

Molecular Formula C₉H₂₀ [3][4]

Molecular Weight 128.26 g/mol [3]

CAS Number 3074-71-3 [5]

Purity
Typically >98% (analytical

standard grade)
[5][6][7][8]

Density 0.726 g/mL at 25 °C [5]

Boiling Point 140 °C [5]

Refractive Index n20/D 1.409 [5]

Solubility
Soluble in ether, alcohol,

benzene, acetone
[4]

Application: Quantitative Analysis of Hydrocarbons
by Gas Chromatography using 2,3-Dimethylheptane
as an Internal Standard
The internal standard method is a widely used technique in chromatography to correct for

variations in injection volume, sample evaporation, and instrument response, thereby improving

the accuracy and precision of quantitative analysis.[1][2] 2,3-Dimethylheptane is particularly

suitable as an internal standard for the analysis of gasoline and other petroleum products.

Principle
A known amount of 2,3-dimethylheptane (the internal standard) is added to all calibration

standards and unknown samples. The ratio of the peak area of the analyte to the peak area of

the internal standard is then plotted against the concentration of the analyte to create a

calibration curve. The concentration of the analyte in the unknown samples is determined by

calculating its peak area ratio to the internal standard and interpolating from the calibration

curve.[9][10]
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Caption: Experimental workflow for hydrocarbon analysis using 2,3-dimethylheptane.
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Experimental Protocols
Materials and Reagents

2,3-Dimethylheptane (analytical standard grade, >98% purity)

Analytes of interest (e.g., components of gasoline such as toluene, xylene, etc.)

High-purity solvent (e.g., n-hexane or isooctane)

Volumetric flasks and pipettes

Gas chromatograph equipped with a Flame Ionization Detector (GC-FID)

Appropriate GC column for hydrocarbon analysis (e.g., 100m capillary column)[11][12][13]

Preparation of Standard Solutions
4.2.1. Internal Standard (IS) Stock Solution (e.g., 1000 µg/mL):

Accurately weigh approximately 100 mg of 2,3-dimethylheptane.

Dissolve in a suitable solvent (e.g., n-hexane) in a 100 mL volumetric flask.

Fill to the mark with the solvent and mix thoroughly.

4.2.2. Analyte Stock Solution (e.g., 1000 µg/mL):

Accurately weigh approximately 100 mg of each analyte of interest.

Dissolve in the same solvent in a 100 mL volumetric flask.

Fill to the mark and mix thoroughly.

4.2.3. Calibration Standards:

Prepare a series of calibration standards by diluting the analyte stock solution to achieve the

desired concentration range (e.g., 1, 5, 10, 50, 100 µg/mL).
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To each calibration standard, add a constant amount of the Internal Standard stock solution

to obtain a final IS concentration that gives a good detector response (e.g., 20 µg/mL).

Bring each standard to its final volume with the solvent.

Calibration Level
Analyte Concentration
(µg/mL)

Internal Standard (2,3-
Dimethylheptane)
Concentration (µg/mL)

1 1 20

2 5 20

3 10 20

4 50 20

5 100 20

Sample Preparation
Accurately weigh a known amount of the hydrocarbon sample.

Dilute the sample with the chosen solvent to bring the analyte concentrations within the

calibration range.

Add the same constant amount of the Internal Standard stock solution as used in the

calibration standards.

Bring the sample to its final volume with the solvent.

Gas Chromatography (GC-FID) Conditions
The following are typical GC parameters for gasoline analysis and can be adapted as needed.

[14][15]
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Parameter Value

Column
100 m x 0.25 mm ID, 0.5 µm film thickness

fused silica capillary column

Carrier Gas Helium or Hydrogen

Inlet Temperature 250 °C

Detector Temperature 300 °C

Oven Temperature Program

Initial: 35 °C, hold for 10 min; Ramp: 2 °C/min to

60 °C; Ramp: 3 °C/min to 200 °C, hold for 10

min

Injection Volume 1 µL

Split Ratio 100:1
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Caption: Logical steps in the internal standard quantification process.
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Data Analysis and Interpretation
Peak Identification: Identify the peaks corresponding to the analytes and the internal

standard (2,3-dimethylheptane) based on their retention times, which should be confirmed

by running individual standards.

Calibration Curve: For each calibration standard, calculate the ratio of the peak area of the

analyte to the peak area of the internal standard. Plot this ratio (y-axis) against the

concentration of the analyte (x-axis). Perform a linear regression to obtain the equation of

the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.995 is generally

considered acceptable.

Quantification of Unknowns: For each unknown sample, calculate the ratio of the peak area

of the analyte to the peak area of the internal standard. Use the equation from the calibration

curve to calculate the concentration of the analyte in the sample.

Quality Control
To ensure the reliability of the results, Quality Control (QC) samples with known concentrations

of the analytes should be prepared and analyzed with each batch of unknown samples. The

determined concentrations of the QC samples should fall within a predefined acceptance range

(e.g., ±15% of the nominal value).

Conclusion
2,3-Dimethylheptane is a highly suitable internal standard for the quantitative analysis of

hydrocarbons by GC-FID. Its properties ensure that it behaves similarly to many analytes of

interest during the chromatographic process, allowing for effective correction of experimental

variations. The detailed protocols and guidelines presented in these application notes provide a

robust framework for researchers and scientists to achieve accurate and precise quantification

of hydrocarbons in various matrices. Adherence to good laboratory practices and proper

method validation are essential for obtaining reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1293410?utm_src=pdf-body
https://www.benchchem.com/product/b1293410?utm_src=pdf-body
https://www.benchchem.com/product/b1293410?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Internal Standardization In Chromatography Explained | Internal Std
[scioninstruments.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. Buy 2,3-Dimethylheptane (EVT-296426) | 3074-71-3 [evitachem.com]

4. Page loading... [guidechem.com]

5. 2,3-二甲基庚烷 98% | Sigma-Aldrich [sigmaaldrich.com]

6. 2,3-DIMETHYLHEPTANE | CAS#:3074-71-3 | Chemsrc [chemsrc.com]

7. 2,3-Dimethylheptane | CymitQuimica [cymitquimica.com]

8. 2,3-Dimethylheptane | 3074-71-3 | TCI AMERICA [tcichemicals.com]

9. chem.libretexts.org [chem.libretexts.org]

10. researchgate.net [researchgate.net]

11. theanalyticalscientist.com [theanalyticalscientist.com]

12. scioninstruments.com [scioninstruments.com]

13. ASTM D6729 – Detailed Hydrocarbon Analysis (DHA) [applications.wasson-ece.com]

14. whitman.edu [whitman.edu]

15. ciinformatics.co.uk [ciinformatics.co.uk]

To cite this document: BenchChem. [Application Notes: 2,3-Dimethylheptane as a Reference
Standard in Hydrocarbon Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293410#2-3-dimethylheptane-as-a-reference-
standard-in-hydrocarbon-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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